Cas no 2034290-97-4 (2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide
• CAS No: 2034290-97-4
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 6452121
• PubChem ID: 119104760
• Update Time: 2025-10-29

2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide
• F6559-1796
• 2034290-97-4
• 2,5-dimethyl-N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
• AKOS026704075
• 2,5-dimethyl-N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide
• 2,5-dimethyl-N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide

• Inchi： 1S/C15H19N3O4/c1-9-7-12(10(2)21-9)15(19)16-8-13-17-14(18-22-13)11-3-5-20-6-4-11/h7,11H,3-6,8H2,1-2H3,(H,16,19)
• InChI Key： RQGMGDUQEFQFIK-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CNC(C3C=C(C)OC=3C)=O)=N2)CC1

Computed Properties

• Exact Mass: 305.13755610g/mol
• Monoisotopic Mass: 305.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.4Ų

Additional information on 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide

Comprehensive Overview of 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide (CAS No. 2034290-97-4)

In the realm of organic chemistry and pharmaceutical research, 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide (CAS No. 2034290-97-4) has emerged as a compound of significant interest. This molecule, characterized by its unique furan-3-carboxamide core and oxadiazole moiety, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which combines a 2,5-dimethylfuran scaffold with a oxan-4-yl substituent, offering versatile reactivity and functionalization opportunities.

The compound's CAS No. 2034290-97-4 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its IUPAC name, while complex, highlights key functional groups: the 1,2,4-oxadiazole ring and the furan-3-carboxamide backbone. These features are often associated with bioactivity, making the compound a candidate for medicinal chemistry projects. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in such molecules, as they can be virtually screened for target binding affinity or ADMET properties.

From a synthetic perspective, 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide exemplifies modern heterocyclic chemistry strategies. The oxadiazole ring, known for its stability and hydrogen-bonding capacity, is often leveraged in small-molecule inhibitors or fluorescence probes. Meanwhile, the furan derivative contributes to the compound's potential as a bioisostere for aromatic systems in drug candidates. Such attributes align with current industry demands for fragment-based drug discovery and lead optimization.

Environmental and green chemistry considerations also play a role in the compound's appeal. With growing emphasis on sustainable synthesis, researchers explore catalytic methods to assemble its oxan-4-yl and oxadiazole components efficiently. This aligns with broader initiatives like green solvents and atom economy—topics frequently searched in academic literature and patent filings.

In analytical chemistry, 2034290-97-4 poses intriguing challenges due to its hybrid structure. Techniques like HPLC-MS and NMR spectroscopy are essential for purity assessment and structural confirmation. The compound's logP and solubility profiles, often queried in pharmacokinetic studies, are critical for evaluating its drug-likeness. These parameters are frequently modeled using QSAR tools, reflecting the integration of cheminformatics in modern research.

Beyond pharmaceuticals, 2,5-dimethyl-N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}furan-3-carboxamide may find utility in agrochemicals or functional materials. Its heterocyclic diversity could inspire covalent organic frameworks (COFs) or photoactive compounds, areas gaining traction in materials science forums. Such interdisciplinary potential makes it a recurring subject in grant proposals and collaborative research.

In summary, CAS No. 2034290-97-4 represents a compelling case study in molecular design. Its blend of furan and oxadiazole chemistries addresses multiple research hotspots, from drug discovery to sustainable synthesis. As high-throughput screening and machine learning advance, this compound's relevance in hit-to-lead campaigns is likely to grow, solidifying its place in the chemical innovation landscape.